2-(3-((4-Fluorophenyl)thio)propanamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[3-(4-fluorophenyl)sulfanylpropanoylamino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H24FN3O2S2.ClH/c1-2-9-24-10-7-15-16(12-24)28-20(18(15)19(22)26)23-17(25)8-11-27-14-5-3-13(21)4-6-14;/h3-6H,2,7-12H2,1H3,(H2,22,26)(H,23,25);1H
• InChI Key: ZWXSBUCPFSDCNY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)F.Cl
• Molecular Formula: C20H25ClFN3O2S2
• Molecular Weight: 458.0 g/mol

Description

2-(3-((4-Fluorophenyl)thio)propanamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClFN3O2S2 and its molecular weight is 458.01. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthetic Routes

The compound 2-(3-((4-Fluorophenyl)thio)propanamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride represents a significant area of interest in the synthesis and study of heterocyclic compounds. Heterocyclic chemistry is a branch of organic chemistry dealing with the synthesis, properties, and applications of these compounds, which are crucial for the development of new therapeutic agents. The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems demonstrates the compound's role in the creation of complex heterocycles with potential bioactive properties (Bakhite, Al‐Sehemi, & Yamada, 2005).

Pharmacological Potentials

The exploration of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors showcases the pharmacological applications of such compounds. Their role in inhibiting tumor growth in vivo indicates their potential as therapeutic agents in cancer treatment. This compound has been advanced into clinical trials due to its promising pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Material Science Applications

In material science, the synthesis of aromatic polyamides and polyimides based on specific heterocyclic compounds like 3,3-bis[4-(4-aminophenoxy)phenyl]phthalimidine demonstrates the utility of such compounds in creating high-performance polymers. These polymers are characterized by their solubility in polar solvents, transparency, and thermal stability, making them suitable for advanced material applications (Yang & Lin, 1995).

Antimicrobial Activity

The synthesis and antimicrobial activity studies of thiourea derivatives, including 2-((4-methylphenoxy)methyl)-N-(aryl-carbamothioyl)benzamides, emphasize the compound's role in developing novel antimicrobial agents. These studies reveal the potential of these derivatives in addressing antibiotic resistance and the need for new antimicrobial compounds (Limban, Marutescu, & Chifiriuc, 2011).